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Compound of Interest

Compound Name: Oxazine 750

Cat. No.: B1220077 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Oxazine 750 and its derivatives are a class of near-infrared (NIR) fluorescent dyes with

significant potential for in vivo imaging. Their emission in the NIR window (700-900 nm) allows

for deep tissue penetration and minimizes autofluorescence from biological tissues, making

them ideal candidates for non-invasive monitoring of biological processes in living organisms.

These probes have been successfully developed for a variety of applications, including the

detection of reactive oxygen species (ROS), imaging of apoptosis, visualization of amyloid-β

plaques in Alzheimer's disease models, and peripheral nerve imaging.

This document provides detailed application notes and protocols for the use of Oxazine 750-

based probes in in vivo imaging, including a summary of their photophysical properties,

synthesis strategies, and specific experimental procedures.

I. Photophysical and Physicochemical Properties of
Oxazine 750 Derivatives
The development of novel Oxazine 750-based probes often involves chemical modifications to

enhance their photophysical properties, target specificity, and pharmacokinetic profiles. A

summary of key quantitative data for selected Oxazine 750 derivatives is presented below.
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Probe/Deriv
ative

Excitation
Max (λex,
nm)

Emission
Max (λem,
nm)

Molar
Extinction
Coefficient
(ε, M⁻¹cm⁻¹)

Application Reference

Oxazine 750 ~650 ~670
107,000 (in

PBS)

General NIR

imaging,

ROS

detection

[1]

Annexin-Vivo

750
~750 ~770 Not specified

Apoptosis

imaging
[2]

AOI987 ~650 ~675 Not specified

Amyloid-β

plaque

imaging

[3]

Oxazine-

CLIO ROS-

sensor

~620 (for

activation)

~670

(released

oxazine)

107,000 (for

released

oxazine in

PBS)

ROS/RNS

detection
[1]

Nerve-

specific

oxazine

fluorophores

Visible to NIR Visible to NIR Not specified

Peripheral

nerve

imaging

[4]

II. Synthesis of Oxazine 750-Based Probes
The synthesis of functionalized Oxazine 750 probes is crucial for their application in targeting

specific biological molecules or processes. A general workflow for the synthesis of 1,3-oxazine

derivatives is presented below. For specific, multi-step syntheses of complex probes, such as

the ROS/RNS sensor, it is recommended to consult the primary literature.[1]

General Workflow for One-Pot Synthesis of 1,3-Oxazine
Derivatives
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Caption: General workflow for the one-pot synthesis of 1,3-oxazine derivatives.
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Experimental Protocol: One-Pot Synthesis of a 1,3-
Naphthoxazine Derivative[5]

Reactant Preparation: To a round-bottom flask, add β-naphthol (1.0 mmol), a primary amine

(1.0 mmol), and a nano-Al2O3/BF3/Fe3O4 catalyst (0.040 g) in water (1.50 mL).

Reaction Initiation: To this mixture, add formaldehyde solution (2.0 mmol, 0.07 mL).

Reaction: Stir the reaction mixture at room temperature for approximately 20 minutes.

Monitoring: Monitor the completion of the reaction using Thin-Layer Chromatography (TLC).

Catalyst Removal: Upon completion, separate the catalyst from the reaction mixture using an

external magnet. The catalyst can be washed, dried, and reused.

Extraction: Extract the product from the aqueous layer with ethyl acetate (2 x 10 mL).

Drying and Evaporation: Combine the organic layers and dry over anhydrous sodium sulfate.

Evaporate the solvent under reduced pressure.

Purification: Purify the crude product by recrystallization or column chromatography to obtain

the pure 1,3-oxazine derivative.

III. Application: In Vivo Imaging of Reactive Oxygen
and Nitrogen Species (ROS/RNS)
Oxazine 750-based probes can be designed to be "turn-on" fluorescent sensors that are

activated in the presence of specific ROS/RNS, such as hypochlorous acid (HOCl) and

peroxynitrite (ONOO⁻). A key example is an oxazine-conjugated nanoparticle that enhances

sensitivity and improves pharmacokinetic properties.[1]

Signaling Pathway: MPO-Mediated ROS Production and
Probe Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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